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Compound of Interest

Compound Name: (R)-(+)-2-Bromopropionic acid

Cat. No.: B167591 Get Quote

This guide provides essential safety and logistical information for the proper disposal of (R)-
(+)-2-Bromopropionic acid, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental compliance.

Immediate Safety Considerations
(R)-(+)-2-Bromopropionic acid is a corrosive and toxic substance that requires careful

handling.[1][2] It causes severe skin burns and eye damage. Before beginning any disposal

procedure, it is imperative to wear appropriate Personal Protective Equipment (PPE).

Required PPE:

Eye Protection: Chemical splash goggles and a face shield.[3]

Hand Protection: Appropriate protective gloves (e.g., nitrile) to prevent skin exposure.[3][4]

Body Protection: A laboratory coat and, if necessary, additional protective clothing to prevent

skin contact.

All handling and disposal activities should be conducted in a well-ventilated area or under a

chemical fume hood.[3][5] Facilities must be equipped with an eyewash station and a safety

shower.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b167591?utm_src=pdf-interest
https://www.benchchem.com/product/b167591?utm_src=pdf-body
https://www.benchchem.com/product/b167591?utm_src=pdf-body
https://www.benchchem.com/product/b167591?utm_src=pdf-body
https://www.echemi.com/sds/dl-2-bromopropionic-pid_Rock45436.html
https://socccd-keenan.newlook.safecollegessds.com/document/repo/32a1a402-9e3d-11df-9b6e-d8d230712f36
https://pim-resources.coleparmer.com/sds/78147.pdf
https://pim-resources.coleparmer.com/sds/78147.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2113314786_2-BromoPropionicAcid-CASNO-598-72-1-MSDS.pdf
https://pim-resources.coleparmer.com/sds/78147.pdf
https://www.fishersci.com/store/msds?partNumber=AC107350010&productDescription=DL-2-BROMOPROPIONIC+ACID+1KG&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/78147.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Safety and Transport Data
The following table summarizes key quantitative data for (R)-(+)-2-Bromopropionic acid,

which is crucial for risk assessment and transportation.

Parameter Value Source(s)

NFPA Rating
Health: 3, Flammability: 1,

Instability: 0
[3]

UN Number UN3261 or UN2923 [2][5]

DOT Hazard Class 8 (Corrosive) [2][5]

Packing Group II [2][5]

Flash Point 100 °C (212 °F) [3]

Step-by-Step Disposal Protocol
Disposal of (R)-(+)-2-Bromopropionic acid must be handled as hazardous waste in

accordance with federal, state, and local regulations.[2][5] Never dispose of this chemical down

the drain or with regular household garbage.[4][6]

Step 1: Waste Segregation
Proper segregation is the first and most critical step in the disposal process.

Identify as Halogenated Organic Waste: (R)-(+)-2-Bromopropionic acid contains bromine,

classifying it as a halogenated organic compound.[7][8]

Use Designated Containers: This waste must be collected in a designated, clearly labeled

"Halogenated Organic Waste" container.[7][9][10] These containers are often color-coded

(e.g., green) to prevent accidental mixing.[7]

Avoid Mixing: Do not mix halogenated organic waste with non-halogenated waste streams.

[10][11] Crucially, do not mix acids with bases in the same waste container.[7] Keep the

chemical in its original container if possible, or use a compatible, corrosive-resistant

container for storage before transfer.
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Step 2: Handling Spills and Small Quantities
For accidental spills, immediate and safe cleanup is required to minimize exposure and

environmental contamination.

Ensure Ventilation: Ventilate the area of the spill.[3]

Contain the Spill: Use an inert, absorbent material such as sand, vermiculite, earth, or a

commercial acid binder to contain and soak up the spill.[3][5]

Collect the Waste: Carefully sweep or scoop the absorbed material into a clean, dry, and

properly labeled, sealable container for disposal.[3][4]

Decontaminate the Area: Clean the affected area thoroughly.

Dispose of Materials: Treat all cleanup materials (gloves, absorbent pads, etc.) as hazardous

waste and place them in the same container.

Step 3: Disposal of Bulk Quantities
For larger quantities of unused or waste (R)-(+)-2-Bromopropionic acid:

Transfer Securely: Working inside a chemical fume hood, carefully transfer the acid into the

designated "Halogenated Organic Waste" container.[10]

Seal and Label: Ensure the waste container is tightly sealed to be vapor-tight and spill-proof.

[10] The label must clearly identify the contents, including the words "Hazardous Waste" and

the chemical name.[10]

Store Appropriately: Store the sealed waste container in a cool, dry, well-ventilated area,

away from incompatible materials like strong bases and oxidizing agents.[3]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed chemical waste disposal company to arrange for pickup and final disposal,

which is typically high-temperature incineration.[4][7]

Experimental Protocol: Neutralization for Treatment
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In some cases, treatment may be required before final disposal. Neutralization can render the

acid less corrosive, but the resulting solution must still be disposed of as hazardous waste. One

source suggests neutralization with soda ash (sodium carbonate) or soda lime. The following is

a general protocol for acid neutralization.

Materials:

(R)-(+)-2-Bromopropionic acid waste

Large beaker or container (corrosion-resistant)

Stir bar and stir plate

Ice bath

Base solution (e.g., 5-10% sodium carbonate or sodium hydroxide)

pH meter or pH paper

Procedure:

Place the receiving beaker containing a 1:10 ratio of base to the estimated volume of acid

waste in an ice water bath and begin stirring.[12]

Slowly and carefully add the (R)-(+)-2-Bromopropionic acid to the stirring base solution.

Caution: The reaction is exothermic and may produce fumes. Perform this step in a chemical

fume hood.

Continuously monitor the pH of the solution.

Continue adding the acid until it is fully incorporated. If neutralizing a base with acid, the

procedure is reversed (add base to acid).

Adjust the pH to a neutral range (typically between 5.5 and 9.0) by adding more base or acid

as needed.[12]

Once neutralized, transfer the solution to a labeled "Halogenated Organic Waste" container

for disposal. Do not pour the neutralized solution down the drain, as it still contains the
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halogenated organic compound.[2][4]

Disposal Workflow Diagram
The following diagram illustrates the logical steps and decision points for the proper disposal of

(R)-(+)-2-Bromopropionic acid.
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Caption: Logical workflow for the safe disposal of (R)-(+)-2-Bromopropionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. socccd-keenan.newlook.safecollegessds.com [socccd-
keenan.newlook.safecollegessds.com]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. cdhfinechemical.com [cdhfinechemical.com]

5. fishersci.com [fishersci.com]

6. agilent.com [agilent.com]

7. bucknell.edu [bucknell.edu]

8. uakron.edu [uakron.edu]

9. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC
Chemistry [hscprep.com.au]

10. braun.matse.illinois.edu [braun.matse.illinois.edu]

11. Chimactiv - Interactive numerical educational resources for the analysis of complex
media [chimactiv.agroparistech.fr]

12. 7.1.2 Acid Neutralization | Environment, Health and Safety [ehs.cornell.edu]

To cite this document: BenchChem. [Proper Disposal of (R)-(+)-2-Bromopropionic Acid: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167591#r-2-bromopropionic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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